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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596

1-Bromo-1,1-dichloroacetone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Bromo-1,1-dichloroacetone, a halogenated ketone identified as a disinfection
byproduct in drinking water. This document is intended for researchers, scientists, and
professionals in drug development who require detailed technical information on this
compound. It includes a summary of its known properties, a proposed synthesis protocol, and
an analysis of its potential reactivity and safety considerations. Due to the limited availability of
specific experimental data for this compound, some information is extrapolated from related
halogenated acetones.

Chemical and Physical Properties

1-Bromo-1,1-dichloroacetone is a tri-halogenated organic compound. Its identity has been
confirmed through various chemical supplier databases.

Table 1: Chemical and Physical Properties of 1-Bromo-1,1-dichloroacetone and Related
Compounds
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1-Bromo-1,1- 1,1-

Property . . Bromoacetone
dichloroacetone Dichloroacetone

CAS Number 1751-16-2[1] 513-88-2[2][3] 598-31-2[4][5]

Molecular Formula

CsHsBrClz0[1]

C3HaCl20[2][3]

CsHsBrOJ[5]

Molecular Weight 205.87 g/mol [1] 126.97 g/mol [2] 136.98 g/mol [4]
Boiling Point Data not available 117-118 °CJ3][6] 137 °C[4]
Melting Point Data not available Data not available -36.5 °C[4]
) ) 1.327 g/mL at 25 °C[3]
Density Data not available 6] 1.63 g/cm3[4]
Slightly soluble in ]
- ) Poorly soluble in
Solubility Data not available chloroform and
water[4]
methanol[6]
) Clear colorless to Clear colorless
Appearance Data not available

yellow liquid[6]

liquid[4]

Synthesis and Experimental Protocols

A specific experimental protocol for the synthesis of 1-Bromo-1,1-dichloroacetone is not
readily available in the reviewed literature. However, based on established methods for the
halogenation of ketones, a plausible synthetic route can be proposed. The synthesis of
bromoacetone and dibromoacetone typically involves the reaction of acetone with bromine in
the presence of an acid catalyst.

Proposed Synthesis of 1-Bromo-1,1-dichloroacetone

The synthesis could likely be achieved through a multi-step process involving the chlorination
and subsequent bromination of acetone, or vice-versa. A potential pathway could involve the
controlled bromination of 1,1-dichloroacetone.

Experimental Workflow: Proposed Synthesis
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Start: 1,1-Dichloroacetone

l

Reactants:
- Bromine (Brz)
- Acid Catalyst (e.g., HBr)

'

Reaction:
- Electrophilic alpha-bromination
- Controlled temperature and addition of bromine

‘

Work-up:
- Neutralization (e.g., with NaHCO3)
- Extraction with organic solvent

l

Purification:
- Distillation under reduced pressure
- Chromatographic separation

:

Product: 1-Bromo-1,1-dichloroacetone

Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 1-Bromo-1,1-dichloroacetone.
Detailed Methodology (Proposed):

e Reaction Setup: In a three-necked flask equipped with a dropping funnel, condenser, and
thermometer, dissolve 1,1-dichloroacetone in a suitable solvent (e.g., glacial acetic acid).

e Bromination: Slowly add a stoichiometric amount of bromine, dissolved in the same solvent,
to the reaction mixture while maintaining a controlled temperature (e.g., 0-10 °C) to minimize
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side reactions. An acid catalyst, such as hydrobromic acid, may be required to facilitate the
reaction.

e Monitoring: The reaction progress should be monitored by techniques such as gas
chromatography (GC) or thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is poured into cold water and neutralized
with a weak base (e.g., sodium bicarbonate solution). The aqueous layer is then extracted
with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

o Purification: The combined organic extracts are dried over an anhydrous salt (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure. The crude product can then be
purified by fractional distillation under vacuum or by column chromatography.

Reactivity and Stability

Halogenated ketones are generally reactive compounds. The presence of electron-withdrawing
halogen atoms on the a-carbon enhances the electrophilicity of the carbonyl carbon, making it
susceptible to nucleophilic attack. 1-Bromo-1,1-dichloroacetone is expected to be a potent
lachrymator and skin irritant, similar to other a-haloketones like bromoacetone.[4] It may be
unstable to light and heat and could potentially decompose over time. For storage, it is
recommended to keep it in a cool, dark place.

Biological Activity and Signaling Pathways

There is a significant lack of specific data on the biological activity and signaling pathways
affected by 1-Bromo-1,1-dichloroacetone. It is primarily known as a disinfection byproduct
(DBP) formed during the chlorination of drinking water.[1] The formation of halogenated
acetones occurs through the reaction of disinfectants like chlorine with natural organic matter
present in the water.

Formation Pathway of Halogenated Acetones in Drinking Water
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(e.g., humic acids)
Precursors Disinfectant
(e.g., Acetone moieties) (e.g., Chlorine, Chlorine Dioxide)
Galogenation Reaction9

Further Further
Halogenation alogenation

Monohalogenated Acetones D|halogenated Acetones 1-Bromo-1,1-dichloroacetone
(and other trihalogenated acetones)

Click to download full resolution via product page
Caption: Formation of 1-Bromo-1,1-dichloroacetone as a disinfection byproduct.

While specific toxicological studies on 1-Bromo-1,1-dichloroacetone are not available, other
halogenated DBPs are known to have potential health effects. For instance, some chlorinated
acetones have been investigated for their potential carcinogenicity.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 1-Bromo-1,1-dichloroacetone was not
found. However, based on the properties of structurally related compounds like bromoacetone
and dichloroacetone, it should be handled with extreme caution.

Expected Hazards:
 Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[7]

o Corrosivity: Expected to cause severe skin burns and eye damage.[7]
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e Lachrymator: Potentially a strong lachrymator, causing irritation to the eyes and respiratory
tract.

» Flammability: May be a combustible liquid.
Recommended Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

 In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.

» Store in a tightly sealed container in a cool, dry, and dark place.

Conclusion

1-Bromo-1,1-dichloroacetone is a chemical compound of interest primarily due to its
presence as a disinfection byproduct in drinking water. While its fundamental chemical identity
Is established, there is a significant lack of detailed experimental data regarding its physical
properties, a specific synthesis protocol, and its biological effects. The information presented in
this guide, based on available data and extrapolation from related compounds, serves as a
foundational resource for researchers. Further experimental investigation is crucial to fully
characterize this compound and understand its potential impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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